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Compound of Interest

Compound Name: Sucrose-d14

Cat. No.: B12394527

Sucrose-d14, a deuterated form of sucrose, is a stable, non-radioactive isotopically labeled
compound. Its proper disposal is guided by the chemical properties of sucrose and standard
laboratory safety protocols for non-hazardous chemical waste. Since deuterium is a stable
isotope of hydrogen, sucrose-d14 does not require the specialized handling and disposal
procedures mandated for radioactive materials.[1][2]

Immediate Safety and Handling

Before disposal, it is essential to adhere to standard laboratory handling procedures for
chemical reagents. Sucrose is generally considered non-hazardous.[3][4] However, prudent
laboratory practices should always be observed.[3]

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses and gloves.[5]

o Ventilation: Use in a well-ventilated area to avoid inhalation of dust if in solid form.[6]

» Spill Management: In case of a spill, sweep up the solid material, place it in a sealed
container for disposal, and wash the spill site.[4][7] Avoid generating dust.[6]

Key Chemical and Toxicological Data

The disposal procedures for sucrose-d14 are based on the properties of sucrose. The
following table summarizes key quantitative data for sucrose.
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Property Value Source
Molecular Formula C12H22011 [3]
Molecular Weight 342.30 g/mol [8]
Appearance White crystals or powder [31[4]
Melting Point 185-187 °C (decomposes) [4]
Solubility in Water Soluble [31[4]
Acute Oral Toxicity (Rat LD50) 29,700 mg/kg [5]
Chemical Stability Stable under normal conditions  [6]
Incompatible Materials Strong oxidizing agents [3][6]

Step-by-Step Disposal Protocol

As a non-hazardous chemical, sucrose-d14 should be disposed of in accordance with
institutional and local regulations for chemical waste. It should not be disposed of in the regular
trash.[9]

For Solid Sucrose-d14 Waste:

o Containment: Collect the sucrose-d14 waste in a suitable, clearly labeled, and sealable
container.[7]

o Labeling: Label the container as "Sucrose-d14" and indicate that it is non-hazardous
chemical waste.

o Storage: Store the sealed container in a designated chemical waste storage area, away from
incompatible materials such as strong oxidizers.[3][6]

» Disposal Request: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal company.[7][9]

For Sucrose-d14 in Solution (Aqueous):
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While sucrose is highly soluble in water and biodegradable, direct disposal down the sink is
subject to institutional policies.[10]

e Check Local Regulations: Consult your institution's EHS guidelines regarding the drain
disposal of non-hazardous chemical solutions. Many institutions prohibit the disposal of any
chemical waste via the sanitary sewer system.

o Containerize if Necessary: If drain disposal is not permitted, collect the aqueous sucrose-
d14 waste in a sealed and clearly labeled container.

» Disposal Request: Arrange for pickup through your institution's EHS department, following
the same procedure as for solid waste.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of
sucrose-d14.
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Start: Sucrose-d14 Waste for Disposal

Is the compound radioactive?
(e.g., contains 14C, 3H)

No, it is Sucrose-d14 Follow Radioactive Waste
(Stable Isotope) Disposal Protocol

Identify Waste Form

Solid Waste Aqueous Solution

1. Check institutional policy
on sink disposal.

Y

1. Sweep and collect in a
sealed, labeled container.

Prohibited Permitted

2. Collect in a sealed,
labeled container.

2. Dispose down drain
with plenty of water.

3. Transfer to EHS for
final disposal.

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for Sucrose-d14.
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This guide provides the essential procedural information for the safe and compliant disposal of
sucrose-d14 in a laboratory setting. By treating it as a standard non-hazardous chemical,
researchers can ensure safety and adherence to regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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